Cas no 56809-86-0 (1H-Indole-2-carboxylic acid, 1-methyl-, hydrazide)

• Product Name: 1H-Indole-2-carboxylic acid, 1-methyl-, hydrazide
• CAS No: 56809-86-0
• MF: C₁₀H₁₁N₃O
• MW: 189.213841676712
• MDL: MFCD00463397
• CID: 347781
• PubChem ID: 1221711
• Update Time: 2025-05-20

1H-Indole-2-carboxylic acid, 1-methyl-, hydrazide Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carboxylic acid, 1-methyl-, hydrazide
• 1-methylindole-2-carbohydrazide
• 1-methylindole-2-carboxylic acid hydrazide
• 1-methyl-1H-indole-2-carbohydrazide
• MFCD00463397
• AG-670/33304019
• 56809-86-0
• AKOS005382797
• AS-8270
• CS-0315823
• DTXSID40361122

• MDL： MFCD00463397
• Inchi： 1S/C10H11N3O/c1-13-8-5-3-2-4-7(8)6-9(13)10(14)12-11/h2-6H,11H2,1H3,(H,12,14)
• InChI Key： UCYCLKHTMATMLF-UHFFFAOYSA-N
• SMILES： O=C(C1=CC2C=CC=CC=2N1C)NN

Computed Properties

• Exact Mass: 189.09033
• Monoisotopic Mass: 189.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 60Ų

Experimental Properties

• PSA: 60.05

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxamides and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxamides and derivatives

Additional information on 1H-Indole-2-carboxylic acid, 1-methyl-, hydrazide

Comprehensive Overview of 1H-Indole-2-carboxylic acid, 1-methyl-, hydrazide (CAS No. 56809-86-0)

The compound 1H-Indole-2-carboxylic acid, 1-methyl-, hydrazide (CAS No. 56809-86-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring an indole core modified with a methyl group and a hydrazide functional group, makes it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for this compound due to its potential applications in drug discovery, particularly in the development of enzyme inhibitors and bioactive agents.

In recent years, the demand for indole derivatives like 1H-Indole-2-carboxylic acid, 1-methyl-, hydrazide has surged, driven by their role in designing novel therapeutics. A trending topic in this context is the exploration of small-molecule modulators for targeting protein-protein interactions (PPIs). Given the challenges in disrupting PPIs, compounds with indole scaffolds are increasingly studied for their ability to bind selectively to protein surfaces. This aligns with the growing interest in precision medicine and targeted therapies, which dominate current scientific discourse.

Another area where 1H-Indole-2-carboxylic acid, 1-methyl-, hydrazide finds relevance is in the synthesis of heterocyclic compounds. Heterocycles are pivotal in medicinal chemistry, and the hydrazide moiety in this compound offers a versatile handle for further functionalization. Searches for hydrazide-based building blocks or indole-2-carboxylic acid derivatives often lead to this CAS No., reflecting its utility in constructing complex molecular architectures.

From an industrial perspective, scalability and purity are critical concerns. Laboratories and manufacturers frequently inquire about high-purity 1H-Indole-2-carboxylic acid, 1-methyl-, hydrazide for consistent results in large-scale reactions. The compound’s stability under various conditions is also a common query, especially for those working on multi-step synthesis or catalytic processes. These practical considerations underscore its importance in both academic and commercial settings.

Environmental and regulatory aspects are equally noteworthy. While 1H-Indole-2-carboxylic acid, 1-methyl-, hydrazide is not classified as hazardous, its handling and disposal must adhere to green chemistry principles. This resonates with the broader push for sustainable synthesis methods, a hot topic in modern chemical research. Users often seek guidance on eco-friendly solvents or waste minimization techniques when working with such compounds.

In summary, 1H-Indole-2-carboxylic acid, 1-methyl-, hydrazide (CAS No. 56809-86-0) is a multifaceted compound with wide-ranging applications. Its relevance to drug discovery, heterocyclic chemistry, and sustainable practices ensures its continued prominence in scientific literature and industrial workflows. As research evolves, this molecule is likely to remain a key player in addressing contemporary challenges in chemistry and biology.